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  4. 4-Benzyl-5-benzylsulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
4-Benzyl-5-benzylsulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 4-Benzyl-5-benzylsulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 351341-51-0
VCID: VC0448124
InChI: InChI=1S/C25H24N2O2S2/c1-25(2)13-19-20(15-29-25)31-22-21(19)23(28)27(14-17-9-5-3-6-10-17)24(26-22)30-16-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=CC=C4)CC5=CC=CC=C5)C
Molecular Formula: C25H24N2O2S2
Molecular Weight: 448.6g/mol

4-Benzyl-5-benzylsulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 351341-51-0

Main Products

VCID: VC0448124

Molecular Formula: C25H24N2O2S2

Molecular Weight: 448.6g/mol

4-Benzyl-5-benzylsulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 351341-51-0

CAS No. 351341-51-0
Product Name 4-Benzyl-5-benzylsulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C25H24N2O2S2
Molecular Weight 448.6g/mol
IUPAC Name 4-benzyl-5-benzylsulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C25H24N2O2S2/c1-25(2)13-19-20(15-29-25)31-22-21(19)23(28)27(14-17-9-5-3-6-10-17)24(26-22)30-16-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3
Standard InChIKey VMRPVGQIWLHQTB-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=CC=C4)CC5=CC=CC=C5)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=CC=C4)CC5=CC=CC=C5)C
PubChem Compound 1751841
Last Modified Nov 11 2021
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